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Compound of Interest

Compound Name: L-Alanine-1-13C

CAS No.: 21764-56-7

Cat. No.: B1280924

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of L-
Alanine-1-13C, a non-radioactive, stable isotope-labeled amino acid. Adherence to these

procedures is critical for maintaining laboratory safety and ensuring regulatory compliance.

While L-Alanine and its isotopically labeled forms are generally not classified as hazardous

substances, all laboratory chemicals should be handled with caution.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that all personnel are equipped with

the appropriate Personal Protective Equipment (PPE) to minimize exposure risk. While some

safety data sheets (SDS) do not classify this chemical as hazardous, others suggest it may

cause skin, eye, and respiratory irritation.[3] Therefore, exercising caution is paramount.

Table 1: Personal Protective Equipment (PPE) and Safety Measures
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Category Requirement Rationale

Eye Protection
Chemical safety goggles or

glasses.[3]

To prevent eye irritation from

dust particles.

Hand Protection Protective gloves.
To prevent skin contact and

potential irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, wear a

NIOSH-approved respirator

(e.g., N95 dust mask).

To avoid inhalation of dust,

which may cause respiratory

tract irritation.

Body Protection

Wear suitable protective

clothing to minimize skin

contact.

To prevent contamination of

personal clothing.

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.

Step-by-Step Disposal Protocol
The disposal of L-Alanine-1-13C must comply with all applicable local, state, and federal

environmental control regulations. It is the responsibility of the chemical waste generator to

correctly classify and dispose of the waste.

Step 1: Waste Identification and Collection

Carefully collect all waste material, including unused product, contaminated consumables

(e.g., weigh boats, gloves, wipes), and spill cleanup materials.

Place all waste into a designated, properly labeled, and sealable container to await disposal.

Avoid generating dust during the collection process. For spills, gently sweep or shovel the

solid material into the container.

Step 2: Waste Labeling and Storage
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Clearly label the waste container as "L-Alanine-1-13C Waste" and include any other

information required by your institution's Environmental Health and Safety (EHS)

department.

Store the sealed waste container in a cool, dry, and well-ventilated area.

Keep the container away from incompatible materials, such as strong oxidizing agents,

strong acids, or strong bases.

Step 3: Consultation and Professional Disposal

Consult your institution's EHS department. This is a critical step to ensure compliance with

specific institutional and local regulations, which can vary significantly.

Do not mix with other waste streams. Leave the chemical waste in its original or a

designated, compatible container.

Do not dispose of L-Alanine-1-13C down the drain or in regular trash. This can lead to

environmental contamination and regulatory violations.

Arrange for pickup by a licensed professional waste disposal service. The preferred method

of disposal is typically incineration by an authorized facility, which may be equipped with an

afterburner and scrubber to ensure complete destruction of the compound.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of L-Alanine-1-13C.
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L-Alanine-1-13C Disposal Workflow

Start: Unused L-Alanine-1-13C
or Contaminated Materials

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste into a
Designated, Sealed Container

Label Container Clearly
with Chemical Name and Hazards

Store in a Cool, Dry,
Well-Ventilated Area

Consult Institutional
EHS for Specific Guidance

Arrange for Pickup by a
Licensed Waste Disposal Contractor

End: Proper Disposal via
Incineration or Other Approved Method

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of L-Alanine-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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